Cas no 100137-20-0 (3-(5-nitropyridin-2-yl)-1-phenylurea)

• Product Name: 3-(5-nitropyridin-2-yl)-1-phenylurea
• CAS No: 100137-20-0
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 4558600
• Update Time: 2025-10-23

3-(5-nitropyridin-2-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitropyridin-2-yl)-1-phenylurea

• Inchi： 1S/C12H10N4O3/c17-12(14-9-4-2-1-3-5-9)15-11-7-6-10(8-13-11)16(18)19/h1-8H,(H2,13,14,15,17)
• InChI Key： JKZXNSOYVTUBLO-UHFFFAOYSA-N
• SMILES： N(C1=NC=C([N+]([O-])=O)C=C1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 258.07529g/mol
• Monoisotopic Mass: 258.07529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.23g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 99.8Ų

Additional information on 3-(5-nitropyridin-2-yl)-1-phenylurea

3-(5-Nitropyridin-2-yl)-1-phenylurea: A Comprehensive Overview

The compound with CAS No. 100137-20-0, commonly referred to as 3-(5-nitropyridin-2-yl)-1-phenylurea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenyl group, a urea moiety, and a nitro-substituted pyridine ring. The 5-nitropyridin-2-yl group introduces electronic and steric effects that make this compound highly versatile for various applications.

Recent studies have highlighted the potential of 3-(5-nitropyridin-2-yl)-1-phenylurea in drug design, particularly in the development of anti-inflammatory and anticancer agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The nitro group on the pyridine ring plays a crucial role in modulating the compound's activity, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, 3-(5-nitropyridin-2-yl)-1-phenylurea has been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and selective adsorption capabilities, which are valuable in catalysis and gas storage applications.

The synthesis of 3-(5-nitropyridin-2-yl)-1-phenylurea typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes, reducing the environmental footprint of its production. These methods often utilize renewable feedstocks and catalytic systems to achieve higher yields and better selectivity.

From an analytical standpoint, the characterization of 3-(5-nitropyridin-2-yl)-1-phenylurea has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These tools provide detailed insights into the compound's molecular structure and conformational preferences, which are critical for understanding its reactivity and functionality.

Looking ahead, the future of 3-(5-nitropyridin-2-yli)-1-feniluréa lies in its potential for further functionalization and application diversification. Ongoing research is focused on optimizing its properties for specific uses, such as enhancing its stability under physiological conditions or improving its solubility for drug delivery systems. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile compound.